Cas no 1803827-93-1 (3,5-Difluoro-4-nitrophenylacetonitrile)

• Product Name: 3,5-Difluoro-4-nitrophenylacetonitrile
• CAS No: 1803827-93-1
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 4706026
• Update Time: 2023-08-15

3,5-Difluoro-4-nitrophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-nitrophenylacetonitrile

• Inchi： 1S/C8H4F2N2O2/c9-6-3-5(1-2-11)4-7(10)8(6)12(13)14/h3-4H,1H2
• InChI Key： NJHMSUSDGPCQBT-UHFFFAOYSA-N
• SMILES： FC1C=C(CC#N)C=C(C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• Topological Polar Surface Area: 69.6